Cas no 946291-78-7 (3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-ethoxyphenyl)urea)

• Product Name: 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-ethoxyphenyl)urea
• CAS No: 946291-78-7
• MF: C₂₇H₂₉N₃O₄S
• MW: 491.601865530014
• CID: 6100952
• PubChem ID: 16918107
• Update Time: 2025-07-22

3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-ethoxyphenyl)urea
• Urea, N-(4-ethoxyphenyl)-N'-[2-[[2-methyl-1-(phenylmethyl)-1H-indol-3-yl]sulfonyl]ethyl]-
• 1-(2-((1-benzyl-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(4-ethoxyphenyl)urea
• 1-[2-(1-benzyl-2-methylindol-3-yl)sulfonylethyl]-3-(4-ethoxyphenyl)urea
• 946291-78-7
• F2369-0114
• 3-{2-[(1-benzyl-2-methyl-1H-indol-3-yl)sulfonyl]ethyl}-1-(4-ethoxyphenyl)urea
• AKOS024643485

• Inchi： 1S/C27H29N3O4S/c1-3-34-23-15-13-22(14-16-23)29-27(31)28-17-18-35(32,33)26-20(2)30(19-21-9-5-4-6-10-21)25-12-8-7-11-24(25)26/h4-16H,3,17-19H2,1-2H3,(H2,28,29,31)
• InChI Key： ZKIQRSVYMPNDJS-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCC)C=C1)C(NCCS(C1C2=C(N(CC3=CC=CC=C3)C=1C)C=CC=C2)(=O)=O)=O

Computed Properties

• Exact Mass: 491.18787759g/mol
• Monoisotopic Mass: 491.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 97.8Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 723.4±60.0 °C(Predicted)
• pka: 12.88±0.46(Predicted)

Additional information on 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-ethoxyphenyl)urea

Professional Introduction to Compound with CAS No. 946291-78-7 and Product Name: 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-ethoxyphenyl)urea

The compound with CAS No. 946291-78-7 and the product name 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-ethoxyphenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a sulfonylethyl side chain linked to a benzyl-substituted indole moiety, which is further connected to a 4-ethoxyphenylurea group. Such a configuration suggests a multifaceted interaction with biological targets, making it an intriguing candidate for further investigation.

In recent years, there has been a growing interest in indole derivatives due to their broad spectrum of biological activities. The presence of the 1-benzyl-2-methyl-1H-indol-3-yl group in this compound is particularly noteworthy, as it has been associated with various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfonylethyl moiety enhances the solubility and bioavailability of the compound, while the 4-ethoxyphenylurea group introduces additional pharmacophoric elements that may contribute to its binding affinity and specificity towards biological targets.

Current research in medicinal chemistry emphasizes the development of small molecules that can modulate biological pathways with high selectivity and efficacy. The compound in question aligns well with this trend, as its structural features suggest potential interactions with enzymes and receptors involved in key pathological processes. For instance, studies have shown that indole derivatives can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress. The sulfonylethyl group may further enhance these interactions by improving binding affinity and metabolic stability.

Moreover, the 4-ethoxyphenylurea moiety has been explored in various drug candidates for its ability to modulate central nervous system (CNS) pathways. This group can influence neurotransmitter release and receptor activity, making it a promising scaffold for treating neurological disorders. The combination of these structural elements in 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-ethoxyphenyl)urea suggests a dual-action mechanism that could be exploited for therapeutic benefit.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been employed to identify novel scaffolds that can interact with specific targets. The structural features of this compound make it an attractive candidate for such studies, as they suggest potential interactions with a wide range of biological receptors and enzymes. By leveraging computational methods, researchers can predict the pharmacokinetic properties and binding affinities of this compound, thereby accelerating the drug discovery process.

In vitro studies have begun to explore the biological activity of this compound, revealing promising results in preliminary assays. For example, experiments have demonstrated its ability to inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways. Additionally, the compound has shown potential in reducing inflammation by inhibiting pro-inflammatory cytokine production. These findings underscore the therapeutic potential of this molecule and warrant further investigation into its mechanisms of action.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, condensation reactions, and protection-deprotection steps to introduce the various functional groups systematically. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the indole core and attach the sulfonylethyl side chain efficiently. These methods not only improve synthetic efficiency but also enhance scalability for future preclinical development.

The pharmacological profile of 3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-ethoxyphenyl)urea is further supported by its interaction with specific biomarkers. Studies have indicated that it can modulate the activity of proteins such as kinases and transcription factors, which are critical regulators of cellular processes. By inhibiting or activating these targets, the compound may exert its therapeutic effects through multiple pathways simultaneously. This polypharmacological approach has gained traction in recent years as an effective strategy for treating complex diseases.

Future directions in research will focus on optimizing the pharmacological properties of this compound through structure-based drug design principles. By modifying key structural features such as substituents on the indole ring or urea group, researchers can fine-tune its activity towards specific biological targets while minimizing off-target effects. Additionally, exploring prodrug formulations may enhance its bioavailability and therapeutic efficacy in vivo.

The development of novel therapeutics requires not only innovative chemical design but also rigorous preclinical testing to assess safety and efficacy. Animal models will be essential for evaluating the pharmacokinetic behavior and therapeutic potential of this compound before human trials can commence. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,3-{2-(1-benzyl-2-methyl-1H-indol-3-yl)sulfonylethyl}-1-(4-ethoxyphenyl)urea represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of an indole derivative core with sulfonylethyl and 4-ethoxyphenylurea moieties suggests multifaceted interactions with biological targets, making it an attractive molecule for drug discovery efforts aimed at treating inflammation-related diseases and neurological disorders.